Cas no 897613-57-9 (3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide)
3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide
- 3-chloro-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]benzamide
- 897613-57-9
- 3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide
- 3-chloro-N-(2-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide
- AKOS024625019
- F2068-0170
- Benzamide, 3-chloro-N-[2-[[4-(2-fluorophenyl)-1-piperazinyl]sulfonyl]ethyl]-
-
- Inchi: 1S/C19H21ClFN3O3S/c20-16-5-3-4-15(14-16)19(25)22-8-13-28(26,27)24-11-9-23(10-12-24)18-7-2-1-6-17(18)21/h1-7,14H,8-13H2,(H,22,25)
- InChI Key: DKPQARJQWPSJKG-UHFFFAOYSA-N
- SMILES: C(NCCS(N1CCN(C2=CC=CC=C2F)CC1)(=O)=O)(=O)C1=CC=CC(Cl)=C1
Computed Properties
- Exact Mass: 425.0976186g/mol
- Monoisotopic Mass: 425.0976186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- pka: 13.56±0.46(Predicted)
3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2068-0170-2μmol |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-5μmol |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-10μmol |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-20μmol |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-1mg |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-2mg |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-3mg |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-4mg |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-5mg |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2068-0170-10mg |
3-chloro-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide |
897613-57-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide
Introduction to 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 897613-57-9)
3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide, identified by its CAS number 897613-57-9, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide is characterized by its complex arrangement of functional groups, including a chloro substituent, a piperazine ring, and a benzoamide moiety. These structural features contribute to its unique chemical properties and biological interactions, which are critical for understanding its potential pharmacological effects.
In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways associated with various diseases. The presence of the 2-fluorophenyl group in the molecule suggests that it may interact with enzymes or receptors in a manner that could modulate cellular processes. This has led to investigations into its potential role in treating conditions such as neurological disorders, inflammation, and cancer.
One of the most compelling aspects of 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide is its ability to modulate neurotransmitter systems. The piperazine ring is a well-known pharmacophore that can interact with various neurotransmitter receptors, including serotonin and dopamine receptors. This interaction may lead to effects on mood regulation, pain perception, and cognitive function. Recent studies have explored the potential of this compound as a tool for understanding the mechanisms underlying these neurological processes.
The benzoamide moiety in the structure also plays a crucial role in determining the biological activity of the compound. Benzoamides are known for their ability to inhibit certain enzymes and receptors, which can have therapeutic implications. For instance, they have been shown to possess anti-inflammatory and analgesic properties by interacting with cyclooxygenase (COX) enzymes. The specific arrangement of atoms in 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide may enhance its binding affinity to these targets, making it a promising candidate for drug development.
Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Molecular docking studies have shown that 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide can bind to various proteins involved in signal transduction pathways. These pathways are critical for cellular communication and are often dysregulated in diseases such as cancer and neurodegenerative disorders.
The synthesis of 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for further biological testing.
In vitro studies have provided initial insights into the biological activity of this compound. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. These findings have prompted further investigation into its potential as a lead compound for drug development. Additionally, the compound's stability under various conditions has been assessed, ensuring its suitability for future clinical trials.
The development of new pharmaceutical agents relies heavily on understanding their interactions with biological systems at the molecular level. The structural features of 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide, including the chloro substituent and the piperazine ring, contribute to its unique pharmacological profile. These features may enable it to interact with multiple targets simultaneously, providing a synergistic effect that could enhance therapeutic outcomes.
The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The presence of a fluorine atom in the 2-fluorophenyl group can influence the metabolic stability and binding affinity of a molecule. This has led to extensive research into fluorinated compounds as potential drugs. The incorporation of fluorine into 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide may enhance its bioavailability and efficacy, making it an attractive candidate for further development.
Ongoing research aims to explore the full potential of this compound through both preclinical and clinical studies. By understanding how it interacts with biological targets at the molecular level, researchers can optimize its structure for improved efficacy and safety. The insights gained from these studies will be crucial for determining its future role in treating various diseases.
In conclusion, 3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 897613-57-9) is a promising chemical entity with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an intriguing candidate for further study aimed at developing new treatments for neurological disorders and other conditions.
897613-57-9 (3-chloro-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)